N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)thiophene-3-carboxamide
Description
N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)thiophene-3-carboxamide is a chemical compound with potential applications in scientific research. It is a heterocyclic compound with a unique structure that makes it useful for various applications.
Scientific Research Applications
High-Contrast Electrochromic Devices
The compound can be used in the development of high-contrast electrochromic devices . These devices can change their optical properties (like color) in response to an applied voltage, which makes them useful in a variety of applications such as smart windows, displays, and mirrors .
Organic Semiconductors
Thiophene derivatives, including the compound , play a significant role in the advancement of organic semiconductors . These materials are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Antifungal Agents
The compound has shown promising results as a fungicide . It exhibits excellent fungicidal activities against several plant diseases, including cucumber downy mildew (CDM, Pseudoperonospora cubensis) .
Anti-Atherosclerotic Agents
Thiophene derivatives are used in the synthesis of anti-atherosclerotic agents . These agents help in the treatment of atherosclerosis, a disease in which plaque builds up inside the arteries.
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . They can protect metal surfaces from corrosion, which is a common problem in many industries.
Biological Research
Thiophene-based analogs have been studied as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Light-Emitting Diodes
Thiophene-mediated molecules have a prominent role in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.
Catalysts
Thiophene derivatives are used as catalysts in various chemical reactions . They can speed up the rate of chemical reactions, making them essential in many industrial processes .
properties
IUPAC Name |
N-(4-thiophen-2-yloxan-4-yl)thiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S2/c16-13(11-3-9-18-10-11)15-14(4-6-17-7-5-14)12-2-1-8-19-12/h1-3,8-10H,4-7H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FULJFUAZECOKTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CS2)NC(=O)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)thiophene-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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